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Compound of Interest

Compound Name: Tellurium, dibutyl-

Cat. No.: B1595815 Get Quote

An In-depth Technical Guide on Dibutyl Telluride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of dibutyl telluride. The information is curated for researchers, scientists, and

professionals in drug development, with a focus on delivering precise data and established

experimental methodologies.

Chemical Identity and Physical Properties
Dibutyl telluride, also known as 1-(butyltellanyl)butane, is an organotellurium compound with

the chemical formula C8H18Te. It is registered under CAS number 38788-38-4.[1] The

compound is a liquid at room temperature and is characterized by a highly unpleasant odor.

Tabulated Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of dibutyl telluride.
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Property Value Source

Molecular Formula C8H18Te [1]

Molecular Weight 241.8 g/mol [1]

Boiling Point 109-112 °C at 12 mmHg ChemicalBook

Solubility

Insoluble in water and ethanol;

Soluble in ether, petroleum

ether, and THF

ChemicalBook

Density Data not available

Melting Point Data not available

Appearance Yellowish-brown oil Organic Syntheses

Synthesis and Reactivity
Dibutyl telluride is primarily synthesized through the reaction of an alkylating agent with a

tellurium source. It exhibits reactivity characteristic of a nucleophilic and reducing agent.

Synthesis of Dibutyl Telluride
A common method for the preparation of dibutyl telluride involves the reaction of n-butyl

bromide with sodium telluride. The sodium telluride is typically prepared in situ by the reduction

of elemental tellurium.

Experimental Protocol: Synthesis of Sodium Telluride and subsequent reaction with n-Butyl

Bromide

This protocol is adapted from a general procedure for the synthesis of diorganyl tellurides.[2][3]

Materials:

Elemental Tellurium powder

Sodium borohydride (NaBH4)
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N,N-Dimethylformamide (DMF), anhydrous

n-Butyl bromide

Nitrogen gas supply

Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

Magnetic stirrer and heating mantle

Procedure:

Under a nitrogen atmosphere, add elemental tellurium powder (1.0 equivalent) to a stirred

solution of sodium borohydride (2.5 equivalents) in anhydrous DMF.

Heat the reaction mixture to 80 °C and stir for 1 hour. The formation of sodium telluride

(Na2Te) is indicated by the solution turning a deep purple color.

Cool the reaction mixture to room temperature.

Slowly add n-butyl bromide (2.0 equivalents) to the reaction mixture.

Stir the resulting mixture at room temperature for 3-5 hours.

Upon completion of the reaction (monitored by TLC), dilute the mixture with deionized water

and extract with a suitable organic solvent (e.g., n-hexane or ethyl acetate).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield crude dibutyl telluride.

Purification can be achieved by vacuum distillation.

Logical Workflow for Dibutyl Telluride Synthesis
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Synthesis of Dibutyl Telluride

Elemental Tellurium

Sodium Telluride (in situ)

Reduction

Sodium Borohydride DMF (solvent)

Dibutyl Telluride

Nucleophilic Substitution

n-Butyl Bromide

Click to download full resolution via product page

Caption: Workflow for the synthesis of dibutyl telluride.

Reactivity of Dibutyl Telluride
Dibutyl telluride serves as a nucleophile and can be used in the synthesis of other

organotellurium compounds. For instance, it reacts with elemental iodine to form dibutyl

tellurium diiodide. It is also employed as a reducing agent in various organic transformations.

The lone pair of electrons on the tellurium atom allows it to act as a ligand in coordination

chemistry.

Spectroscopic Characterization
The structure and purity of dibutyl telluride are typically confirmed using spectroscopic methods

such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of dibutyl telluride is expected to show signals

corresponding to the butyl chains. The protons closer to the tellurium atom will be deshielded

and appear at a lower field.
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¹³C NMR: The carbon-13 NMR spectrum will show distinct signals for each of the four carbon

atoms in the butyl chains. PubChem provides access to an experimental ¹³C NMR spectrum for

dibutyl telluride.[1]

Experimental Protocol: NMR Spectroscopic Analysis

Instrumentation:

A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

NMR tubes.

Deuterated solvent (e.g., CDCl₃).

Procedure:

Prepare a dilute solution of the purified dibutyl telluride in the chosen deuterated solvent.

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the spectra (Fourier transform, phase correction, and baseline correction) to obtain

the chemical shifts, integration, and coupling patterns.

Infrared (IR) Spectroscopy
The IR spectrum of dibutyl telluride will be dominated by the vibrational modes of the C-H

bonds in the butyl groups. The C-Te stretching and bending vibrations are expected to appear

in the far-infrared region.

Experimental Protocol: FTIR Spectroscopy

Instrumentation:

A Fourier-transform infrared (FTIR) spectrometer.

Salt plates (e.g., NaCl or KBr) for liquid samples.
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Procedure:

Place a drop of the neat liquid dibutyl telluride between two salt plates to form a thin film.

Acquire the IR spectrum over the desired range (typically 4000-400 cm⁻¹).

Identify the characteristic absorption bands corresponding to the functional groups present in

the molecule.

Biological Activity and Toxicology
Organotellurium compounds, in general, are known for their potential biological activities and

associated toxicity. While specific data for dibutyl telluride is limited, the broader class of

organotellurans has been investigated for its cytotoxic effects.

General Cytotoxicity of Organotellurium Compounds
Studies have shown that organotellurium compounds can induce cytotoxicity in various cell

lines. The proposed mechanisms of action include:

Induction of Apoptosis: Organotellurans can trigger programmed cell death.[4]

Cell Cycle Arrest: They can halt the progression of the cell cycle.[5][6]

Mitochondrial Instability: These compounds can disrupt the function of mitochondria.[5][6]

Modulation of Gene Expression: They can alter the expression of genes involved in cell

death pathways, such as Bcl2.[5][6]

The tellurium atom is believed to be a key factor in the observed cytotoxicity.[4]

Proposed General Mechanism of Organotelluran Cytotoxicity
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Caption: Putative mechanisms of organotelluran-induced cytotoxicity.

Signaling Pathways Affected by Organotellurium
Compounds
Research on compounds like diphenyl ditelluride has indicated that they can interfere with

intracellular signaling pathways, particularly in neural cells. These effects are often mediated by

changes in intracellular calcium levels and the activation of various protein kinases. While it is

plausible that dibutyl telluride could have similar effects, specific studies are required for

confirmation.

Safety and Handling
Dibutyl telluride is a toxic compound with a very strong and unpleasant odor. It should be

handled with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, in a well-ventilated fume hood. For detailed safety information, refer to

the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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